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Compound of Interest

Compound Name: Latrunculol B

Cat. No.: B1263241

Get Quote

Executive Summary & Molecule Profile
Latrunculol B (PubChem CID: 25150346) is a marine-derived macrolide toxin.[1][2][3]

Structurally, it is the reduced alcohol derivative of Latrunculin B, lacking the C-17 ketone

functionality found in the parent molecule.[1] While less commonly utilized than Latrunculin A or

B, it serves as a critical probe for structure-activity relationship (SAR) studies regarding actin

binding and cytoskeletal reorganization.[1][2]

Due to its macrocyclic lactone structure and lipophilic domains, Latrunculol B exhibits poor

aqueous solubility.[1] Improper solubilization results in micro-precipitation, leading to erratic

IC50 values and false-negative biological data.[1][2] This guide defines Anhydrous Dimethyl

Sulfoxide (DMSO) as the primary solvent standard, with Ethanol as a secondary alternative for

specific applications.
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Property Detail

Chemical Name Latrunculol B

Molecular Formula
C₂₀H₃₁NO₅S (Estimated based on reduction of

Latrunculin B)[1][2]

Molecular Weight ~397.53 g/mol

Polarity
Amphiphilic (Lipophilic macrocycle + Polar

thiazolidinone)

Primary Challenge
Hydrophobicity; susceptibility to hydrolysis in

aqueous stock.[2]

Recommended Solvent Systems
Primary Solvent: Anhydrous DMSO (Dimethyl Sulfoxide)
Grade: Cell Culture Grade, ≥99.9% Purity, Sterile Filtered.[1] Rationale: DMSO is the gold

standard for Latrunculol B due to its high dielectric constant and ability to solvate both the

macrolide ring and the polar thiazolidinone tail.[1] It is fully miscible with aqueous culture

media, allowing for rapid dispersion.[1]

Secondary Solvent: Ethanol (Absolute)
Grade: ≥99.5%, Anhydrous.[2] Rationale: Ethanol is a viable alternative for systems sensitive to

DMSO (e.g., specific electrophysiology setups).[1][2] However, ethanol evaporates rapidly,

potentially altering stock concentration over time, and is generally more cytotoxic to mammalian

cells at equivalent volumes than DMSO.[1]

⛔ Incompatible Solvents (For Stock Preparation)[1][2]
Water/PBS/Media: Do NOT attempt to dissolve crystalline Latrunculol B directly in aqueous

buffers.[1][2] This will result in immediate precipitation and loss of valuable compound.[2]

Acetone: While soluble, acetone is highly volatile and toxic to plasticware and cells.
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Phase 1: Stock Solution Preparation (10 mM)
Objective: Create a stable, high-concentration master stock.[1][2]

Equilibration: Remove the vial of Latrunculol B from -20°C storage and allow it to equilibrate

to room temperature (approx. 15 mins) inside a desiccator.

Scientific Logic:[1][2][4][5][6] Opening a cold vial introduces condensation (water), which

can hydrolyze the macrolide ester bond over time.[1]

Calculation: Calculate the volume of DMSO required.

Formula:

[1][2]

Example: For 1 mg of Latrunculol B (MW ≈ 397.5 g/mol ) at 10 mM:

[1][2]

Solubilization: Add the calculated volume of Anhydrous DMSO to the vial.

Mixing: Vortex gently for 30 seconds. Inspect visually. The solution should be crystal clear.

Tip: If particulates remain, sonicate in a water bath for 5 minutes at room temperature.[1]

Aliquoting: Dispense into small aliquots (e.g., 10–50 µL) in amber, siliconized microcentrifuge

tubes.

Scientific Logic:[1][2][4][5][6] Avoids freeze-thaw cycles.[1][2] Siliconized tubes prevent the

lipophilic compound from sticking to the plastic walls.[1]

Phase 2: Working Solution (Cell Culture)
Objective: Dilute to active concentration (e.g., 1–10 µM) without precipitation.[1][2]

Vehicle Control: Prepare a "Mock" treatment containing only DMSO diluted in media at the

same ratio.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.benchchem.com/product/b1263241/docs?utm_src=pdf-body#application-note-optimized-solubilization-and-handling-protocols-for-latrunculol-b
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.researchgate.net/publication/51841743_Natural_Product_Libraries_to_Accelerate_the_High-Throughput_Discovery_of_Therapeutic_Leads
https://pmc.ncbi.nlm.nih.gov/articles/PMC2772107/
https://www.medchemexpress.com/latrunculin-b.html
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.benchchem.com/product/b1263241/docs?utm_src=pdf-body#application-note-optimized-solubilization-and-handling-protocols-for-latrunculol-b
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.researchgate.net/publication/51841743_Natural_Product_Libraries_to_Accelerate_the_High-Throughput_Discovery_of_Therapeutic_Leads
https://pmc.ncbi.nlm.nih.gov/articles/PMC2772107/
https://www.medchemexpress.com/latrunculin-b.html
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-Down Dilution (Crucial Step):

Do not squirt 1 µL of stock directly into 10 mL of media.[2] This causes local high

concentration and "shock" precipitation.[1][2]

Protocol:

1. Place 1 mL of warm culture media in a sterile tube.

2. Add the required volume of Latrunculol B stock to this 1 mL while vortexing.

3. Transfer this pre-diluted 1 mL mixture into the final cell culture volume.

Final Solvent Limit: Ensure the final DMSO concentration in the well is < 0.5% (ideally <

0.1%) to avoid solvent-induced artifacts.[1][2]

Biological Application & Mechanism
Latrunculol B, like its parent Latrunculin B, targets the actin cytoskeleton.[1][6][7][8] However,

researchers must account for potency differences.[1]

Mechanism of Action[1][6][9]
Sequestration: The toxin binds to monomeric G-actin in a 1:1 ratio near the nucleotide-

binding cleft.[1][2]

Depolymerization: By sequestering G-actin, it shifts the equilibrium, preventing

polymerization into F-actin filaments.[1][2][8]

Collapse: Existing F-actin filaments depolymerize via mass action, leading to cell rounding

and cytoskeletal collapse.[1][2]

Visualization of Pathway (Graphviz)[1][2]
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Caption: Mechanism of Action: Latrunculol B sequesters G-actin monomers, preventing F-

actin assembly and driving cytoskeletal disassembly.[1][2][8][9]
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Condition Recommendation Notes

Solid Powder -20°C
Desiccated.[1][2] Stable for >2

years.[2]

DMSO Stock -20°C or -80°C
Stable for 6–12 months.[1][2]

Protect from light.

Aqueous Media Use Immediately
Unstable.[2] Hydrolysis half-life

is < 24 hours.[1][2]

Troubleshooting Precipitation: If the solution turns cloudy upon addition to media:

The concentration is too high (solubility limit in water is low).[2]

The mixing was too static. Use the "Step-Down Dilution" method described above.

The stock has absorbed water and precipitated inside the DMSO.[2] Prepare fresh stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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